Cas no 4163-79-5 (2,6-Dimethylthioanisole)

• Product Name: 2,6-Dimethylthioanisole
• CAS No: 4163-79-5
• MF: C₉H₁₂S
• MW: 152.256581306458
• CID: 820927
• PubChem ID: 525338
• Update Time: 2025-04-19

2,6-Dimethylthioanisole Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylthioanisole
• 1,3-dimethyl-2-methylsulfanylbenzene
• (2,6-Dimethyl-phenyl)-methyl-sulfid
• 1,3-dimethyl-2-(methylthio)benzene
• 1,3-dimethyl-2-methylsulfanyl-benzene
• 2,5-DIMETHYL-1-PROPYL-1H-PYRROLE
• 2,6-dimethylphenyl-methyl-sulfide
• 2-methylthio-1,3-xylene
• methyl-(2,6-dimethylphenyl)sulfide

• MDL： MFCD03789165
• Inchi： 1S/C9H12S/c1-7-5-4-6-8(2)9(7)10-3/h4-6H,1-3H3
• InChI Key： ITVXUDPAZIIEKD-UHFFFAOYSA-N
• SMILES： S(C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 152.06600
• Monoisotopic Mass: 152.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 201.9°C at 760 mmHg
• Flash Point: 74.9°C
• Refractive Index: 1.551
• PSA: 25.30000
• LogP: 3.02530
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

2,6-Dimethylthioanisole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers